Cas no 714200-25-6 ([2,2:6,2-Terpyridine]-6,6-dicarboxylic acid, diethyl ester)

[2,2:6,2-Terpyridine]-6,6-dicarboxylic acid, diethyl ester structure
714200-25-6 structure
Product Name:[2,2:6,2-Terpyridine]-6,6-dicarboxylic acid, diethyl ester
CAS No:714200-25-6
MF:C21H19N3O4
MW:377.393265008926
CID:2188826
PubChem ID:53487965
Update Time:2025-04-21

[2,2:6,2-Terpyridine]-6,6-dicarboxylic acid, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • [2,2:6,2-Terpyridine]-6,6-dicarboxylic acid, diethyl ester
    • ethyl 6-[6-(6-ethoxycarbonylpyridin-2-yl)pyridin-2-yl]pyridine-2-carboxylate
    • DTXSID70705378
    • Diethyl [1~2~,2~2~:2~6~,3~2~-terpyridine]-1~6~,3~6~-dicarboxylate
    • 714200-25-6
    • Inchi: 1S/C21H19N3O4/c1-3-27-20(25)18-12-6-10-16(23-18)14-8-5-9-15(22-14)17-11-7-13-19(24-17)21(26)28-4-2/h5-13H,3-4H2,1-2H3
    • InChI Key: KUFNIJHLGXQFAM-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC=CC(C2C=CC=C(C3C=CC=C(C(=O)OCC)N=3)N=2)=N1)=O

Computed Properties

  • Exact Mass: 377.13755610Da
  • Monoisotopic Mass: 377.13755610Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 91.3Ų

[2,2:6,2-Terpyridine]-6,6-dicarboxylic acid, diethyl ester Related Literature

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